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Compound of Interest

Compound Name: (R)-3-Methylpiperazin-2-one

Cat. No.: B152332 Get Quote

Introduction

(R)-3-Methylpiperazin-2-one is a valuable chiral building block used extensively in medicinal

chemistry for the synthesis of complex, pharmacologically active compounds.[1] Its rigid, six-

membered lactam structure is a privileged scaffold that can enhance properties like water

solubility and bioavailability in drug candidates.[2] Derivatives of the piperazin-2-one core have

demonstrated a wide range of biological activities, including potential as anticancer,

antimicrobial, and antipsychotic agents.[3][4][5]

A key application of these derivatives is in cancer research. Certain piperazin-2-one

compounds have shown the ability to inhibit farnesyltransferase, an enzyme critical for the

function of Ras proteins.[3] By disrupting the Ras signaling cascade (Ras-Raf-MEK-ERK

pathway), which is often hyperactivated in cancer, these derivatives can decrease cell

proliferation and induce apoptosis.[3] This document provides detailed protocols for the

synthesis of novel N-substituted derivatives of (R)-3-Methylpiperazin-2-one and outlines a

typical workflow for their subsequent evaluation.

Experimental Workflow for Synthesis and
Evaluation
The overall process for developing novel derivatives involves synthesis, purification,

characterization, and biological screening.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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